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Compound of Interest

Compound Name:
Methyl 4-formyl-1-methyl-1H-

pyrrole-2-carboxylate

Cat. No.: B1351250 Get Quote

General Synthesis Strategies
The synthesis of substituted pyrrole-2-carboxylate derivatives often involves multi-step

reactions. A common approach begins with a commercially available pyrrole-2-carboxylic acid

or its ester, which is then modified through various chemical reactions. For instance, the

synthesis of pyrrole-2-carboxamides can be achieved by coupling the corresponding carboxylic

acid with various amines.[5] Another key strategy is the Suzuki coupling reaction, used to

introduce aryl or heteroaryl substituents onto the pyrrole ring, allowing for a diverse range of

derivatives.[6]

Below is a generalized workflow for the synthesis and initial evaluation of novel pyrrole-2-

carboxylate derivatives.
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(e.g., Suzuki Coupling, Amidation)
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(e.g., Chromatography)

Structural Confirmation
(NMR, MS, IR)

Primary Biological Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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